4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(4-chloro-3-cyanophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H10ClNO3/c1-20-14-7-10(2-4-12(14)15(18)19)9-3-5-13(16)11(6-9)8-17/h2-7H,1H3,(H,18,19)
• InChI Key: GRNLQBSSVHDRKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C#N)C(=O)O
• Molecular Formula: C15H10ClNO3
• DSSTOX Substance ID: DTXSID10690779
• Molecular Weight: 287.70 g/mol
• CAS RN: 1261991-60-9

Description

4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid (4-CMC) is a compound that is widely used in scientific research due to its wide range of applications. It has been used in the synthesis of a variety of materials, as a biochemical and physiological reagent, and in laboratory experiments. 4-CMC is a versatile compound that can be used in a variety of ways, and its properties make it a valuable tool for scientists and researchers.

Mechanism of Action

The mechanism of action of 4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% is not fully understood. It is believed to act as a substrate for enzymes, a receptor agonist, or an inhibitor of enzymes. In addition, it is thought to interact with cell membranes and proteins to exert its effects.
Biochemical and Physiological Effects
4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. In addition, it has been shown to have anti-inflammatory, antioxidant, and anti-allergic properties. It has also been shown to have cytotoxic effects on certain types of cancer cells.

Advantages and Limitations for Lab Experiments

4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available. In addition, it has a wide range of applications, and can be used in a variety of experiments. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound, and its properties can vary depending on the conditions of the experiment. In addition, it is not suitable for use in experiments involving human subjects.

Future Directions

The potential future directions for 4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% are numerous. It could be used in the development of new drugs and therapies, as well as in the production of new materials. In addition, it could be used in the development of new diagnostic tools and methods. Furthermore, it could be used in the development of new methods for the synthesis of other compounds. Finally, it could be used in the development of new methods for the analysis of biological samples.

Synthesis Methods

4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% can be synthesized using a variety of methods. One method involves the reaction of 4-chloro-3-cyanophenol with 2-methoxybenzoic acid in the presence of a base. This reaction results in the formation of 4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% as the main product. Other methods, such as the reaction of 4-chloro-3-cyanophenol with 2-methoxybenzaldehyde, can also be used to synthesize 4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%.

Scientific Research Applications

4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has a wide range of scientific research applications. It has been used as a biochemical and physiological reagent, as a starting material in the synthesis of other compounds, and as a model compound in laboratory experiments. In addition, 4-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has been used in the synthesis of a variety of materials, such as polymers, catalysts, and pharmaceuticals.